Cas no 898413-02-0 (1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product name: 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898413-02-0
• MF: C₁₄H₂₀N₆O₃
• MW: 320.347002029419
• CID: 5488286

1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C14H20N6O3/c1-8-9(2)20-10-11(17(3)14(22)18(4)12(10)21)15-13(20)19(16-8)6-7-23-5/h9H,6-7H2,1-5H3
• InChI Key： SJIZLURTQWLWAA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C([H])([H])C([H])([H])OC([H])([H])[H])N=C(C([H])([H])[H])C([H])(C([H])([H])[H])N21

Additional information on 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Research Briefing on 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898413-02-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898413-02-0) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its chemical properties, biological activities, and potential clinical relevance.

The compound, characterized by its complex triazino-purine-dione structure, has garnered attention due to its unique mechanism of action in modulating cellular pathways. Recent studies have demonstrated its efficacy in targeting specific enzymes involved in inflammatory and proliferative diseases, making it a candidate for drug development in oncology and autoimmune disorders.

In vitro and in vivo studies have revealed that 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione exhibits significant inhibitory effects on key signaling molecules, such as kinases and phosphodiesterases. These findings are supported by high-throughput screening data, which indicate a strong binding affinity and selectivity for its molecular targets.

Pharmacokinetic analyses suggest that the compound has favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization is required to enhance its bioavailability and reduce potential off-target effects. Structural-activity relationship (SAR) studies are ongoing to refine its chemical scaffold for improved therapeutic efficacy.

Recent preclinical trials have shown promising results in animal models of cancer and chronic inflammation. The compound's ability to suppress tumor growth and mitigate inflammatory responses underscores its dual therapeutic potential. Collaborative efforts between academic and industrial researchers are currently underway to advance this compound into clinical trials.

In conclusion, 1-(2-methoxyethyl)-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents a novel and versatile candidate in the chemical biology and medicinal chemistry landscape. Its multifaceted biological activities and structural uniqueness position it as a valuable subject for future research and development.